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Compound of Interest

Compound Name: Cefcapene Impurity 7

Cat. No.: B13389703

Get Quote

Regulatory Context and Analytical Challenge
Cefcapene pivoxil is an oral, third-generation cephalosporin antibiotic characterized by a

pivaloyloxymethyl (POM) ester prodrug moiety. During the synthesis and shelf-life storage of

the active pharmaceutical ingredient (API), various related substances and degradation

products can form. Under the ICH Q3A(R2) guidelines [1], any impurity exceeding the

identification threshold (typically 0.10% or 1.0 mg per day intake) must be structurally

characterized to ensure patient safety and drug efficacy.

In commercial impurity standards, "Cefcapene Impurity 7" is often assigned to a specific

synthetic byproduct. However, vendor catalogs show discrepancies in its exact structural

assignment—some defining it as a butyl-adduct (C₂₇H₃₇N₅O₈S₂), while others define it as a

heavier pivaloyloxy-adduct with the Chemical Abstract Service (CAS) number 105889-80-3

(C₂₈H₃₇N₅O₁₀S₂) [2].

As a Senior Application Scientist, I approach this ambiguity not as a roadblock, but as the exact

reason why High-Resolution Mass Spectrometry (HRMS) is mandatory. Relying solely on

HPLC-UV retention times is insufficient. This application note establishes a self-validating

Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS/MS)
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workflow to unambiguously determine the elemental composition and structural connectivity of

the C₂₈H₃₇N₅O₁₀S₂ variant of Cefcapene Impurity 7.

Scientific Rationale & Experimental Design
A robust impurity profiling method must be a self-validating system. Every parameter in this

workflow is chosen with specific causality:

Chromatographic Strategy (SPP Column): We utilize a Superficially Porous Particle (SPP)

C18 column rather than a fully porous particle column. Causality: SPP columns mitigate the

longitudinal diffusion (the B-term in the van Deemter equation), providing UHPLC-like peak

sharpness at lower backpressures. This is critical for resolving Impurity 7 from isobaric

cephalosporin isomers (e.g., Δ2-isomer degradation products) [3].

Mobile Phase Selection: The mobile phase employs 10 mM ammonium formate with 0.1%

formic acid. Causality: The formate buffer maintains a slightly acidic pH to stabilize the fragile

β-lactam ring during separation, while acting as a volatile proton donor to maximize

ionization efficiency [M+H]⁺ in the Electrospray Ionization (ESI) source.

Mass Spectrometry Strategy (CE Ramping): Data-Dependent Acquisition (DDA) is employed

with Collision Energy (CE) ramping (15–45 eV). Causality: Cephalosporins possess a highly

labile β-lactam core that shatters at high CE, but a robust aminothiazole side chain that

requires high CE to fragment. Ramping the energy across the acquisition window ensures

that both low-energy (intact core) and high-energy (side-chain cleavage) product ions are

captured in a single MS/MS spectrum.

Experimental Protocol: LC-QTOF-MS/MS
Step 1: Sample Preparation

Diluent Preparation: Prepare a diluent of Methanol:Water (50:50, v/v). This ratio ensures

complete solubilization of the lipophilic POM ester while maintaining compatibility with the

initial aqueous conditions of the reversed-phase gradient.

API Spiking: Dissolve the Cefcapene pivoxil API batch to a concentration of 1.0 mg/mL.

Spike with 1.0 µg/mL (0.1% w/w) of the Cefcapene Impurity 7 reference standard to

simulate an ICH-compliant threshold sample.
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System Suitability (Blank): Prepare a blank diluent vial to rule out background interferences

and system carryover.

Step 2: UHPLC Separation Conditions
Column: SPP C18 (2.1 mm × 100 mm, 2.7 µm particle size).

Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in LC-MS grade H₂O.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient Program:

0.0 – 2.0 min: 5% B

2.0 – 12.0 min: Linear ramp to 60% B

12.0 – 15.0 min: Linear ramp to 95% B (Column wash)

15.1 – 18.0 min: 5% B (Re-equilibration)

Injection Volume: 2.0 µL.

Column Temperature: 35 °C.

Step 3: QTOF-MS/MS Parameters
Ionization Source: ESI in Positive Ion Mode.

Capillary Voltage: 4000 V.

Fragmentor Voltage: 125 V (Optimized to prevent premature in-source decay of the POM

ester) [3].

Mass Range (MS1):m/z 100 – 1000 at 2 spectra/sec.
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DDA Settings: Top 3 most intense precursors selected for MS/MS. Active exclusion enabled

after 2 spectra for 0.15 min to allow sampling of co-eluting minor impurities.

Collision Energy: Ramped from 15 eV to 45 eV.

Lock Mass: Continuous infusion of reference mass m/z 121.0509 and 922.0098 to ensure

mass accuracy < 5 ppm.

Analytical Workflow Visualization
The logical decision tree for isolating and characterizing Impurity 7 is mapped below.
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Analytical workflow for the HRMS structural elucidation of Cefcapene Impurity 7.

Data Presentation & Structural Elucidation
The exact mass measurement is the first pillar of structural elucidation. As shown in Table 1,

the parent API yields a protonated molecule at m/z 568.1530. Impurity 7 elutes later in the

reversed-phase gradient (indicating higher lipophilicity) and yields an m/z of 668.2051.
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The mass shift of +100.0526 Da corresponds precisely to the addition of a C₅H₈O₂ moiety.

Chemically, this indicates that Impurity 7 is a di-POM derivative or a pivaloyloxy-adduct formed

during the esterification step of the API synthesis.

Table 1: High-Resolution Mass Spectrometry Data for Cefcapene Pivoxil and Impurity 7

Compound
Chemical
Formula

Theoretical
Exact Mass
(Da)

Theoretical[
M+H]⁺ (m/z)

Observed
[M+H]⁺
(m/z)

Mass Error
(ppm)

Cefcapene

Pivoxil

C₂₃H₂₉N₅O₈S

₂
567.1458 568.1530 568.1532 +0.35

Cefcapene

Impurity 7

C₂₈H₃₇N₅O₁₀

S₂
667.1982 668.2055 668.2051 -0.60

To confirm the location of this +100 Da adduct, we analyze the MS/MS fragmentation data

(Table 2). The loss of 116 Da (cleavage of the core POM ester) is a hallmark of Cefcapene

pivoxil. In Impurity 7, we observe a sequential loss: first, the loss of pivalic acid (-102 Da) from

the adduct site, followed by the standard loss of the POM ester (-116 Da). The presence of the

intact aminothiazole fragment at m/z 240.0 confirms that the core pharmacophore remains

unmodified, localizing the impurity modification to the esterifiable side chains.

Table 2: Diagnostic MS/MS Fragment Ions for Cefcapene Impurity 7

Observed m/z Formula
Assignment / Structural
Significance

668.2051 [C₂₈H₃₈N₅O₁₀S₂]⁺
Protonated precursor ion

[M+H]⁺

566.1528 [C₂₃H₂₈N₅O₈S₂]⁺
Loss of pivalic acid (-102 Da)

from the adduct site

450.1115 [C₁₇H₁₈N₅O₆S₂]⁺
Subsequent cleavage of the

core POM ester (-116 Da)

240.0442 [C₉H₁₀N₃O₃S]⁺
Aminothiazole side-chain

fragment (Confirms intact core)
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Conclusion
By integrating superficially porous particle chromatography with DDA-driven LC-QTOF-MS/MS,

we establish a self-validating protocol that resolves catalog ambiguities surrounding

Cefcapene Impurity 7. The sub-1 ppm mass accuracy and targeted CE ramping unequivocally

identify the impurity as a C₂₈H₃₇N₅O₁₀S₂ pivaloyloxy-adduct. This methodology provides drug

development professionals with a highly defensible, ICH-compliant data package for regulatory

submission.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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